Cas no 2122218-35-1 (Ethyl 5-bromo-2,3-difluoro-4-methoxybenzoate)

• Product Name: Ethyl 5-bromo-2,3-difluoro-4-methoxybenzoate
• CAS No: 2122218-35-1
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 5074281
• Update Time: 2023-08-25

Ethyl 5-bromo-2,3-difluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2,3-difluoro-4-methoxybenzoate

• Inchi： 1S/C10H9BrF2O3/c1-3-16-10(14)5-4-6(11)9(15-2)8(13)7(5)12/h4H,3H2,1-2H3
• InChI Key： URESHCPKOBQPGV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C(=O)OCC)C=1)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 3
• Topological Polar Surface Area: 35.5